[[2-(Diethylamino)-2-oxoethyl](4-methoxyphenyl)-amino]acetic acid

• IUPAC Name: 2-(N-[2-(diethylamino)-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C15H22N2O4/c1-4-16(5-2)14(18)10-17(11-15(19)20)12-6-8-13(21-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3,(H,19,20)
• InChI Key: HXELZJZGTHCRFH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN(CC(=O)O)C1=CC=C(C=C1)OC
• Molecular Formula: C15H22N2O4
• DSSTOX Substance ID: DTXSID401181847
• Molecular Weight: 294.35 g/mol
• CAS RN: 1142205-91-1

Description

The compound [2-(Diethylamino)-2-oxoethyl-amino]acetic acid is a product for proteomics research. It has a molecular formula of C15H22N2O4 and a molecular weight of 294.35.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 294.35. More detailed physical and chemical properties are not provided in the search results.

Scientific Research Applications

Metabolism and Metabolite Identification

• 4-bromo-2,5-dimethoxyphenethylamine (2C-B), a psychoactive phenethylamine, when metabolized in rats, produces several metabolites, including 2-(4-Bromo-2,5-dimethoxyphenyl)-ethanol and 4-bromo-2,5-dimethoxyphenylacetic acid. These findings indicate the presence of metabolic pathways involving deamination and reduction or oxidation processes (Kanamori et al., 2002).

Ethylene Formation Inhibition in Plants

• Novel derivatives of aminooxyacetic acid, including oxime ether derivatives, have been shown to inhibit ethylene formation in higher plants. These compounds reduced ethylene evolution in oilseed rape and barley leaves and delayed senescence in cut carnation flowers (Kirchner et al., 1993).

Fluorescent Compound Synthesis

• A study synthesized novel fluorescent triazole derivatives from 2-(5-amino-1H-benzimidazol-2-yl)-5-(N,N-diethylamino)phenol and amino-substituted naphthylsulphonic acids. These compounds, emitting in the blue and green regions, offer potential applications in fluorescence-based research (Padalkar et al., 2015).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s noted as a product for proteomics research, which suggests it may be used to study proteins, but the exact role it plays is not clear.

Future Directions

The future directions for this compound are not specified in the search results. Given its use in proteomics research, it may continue to be used in the study of proteins and their functions.